Methyl 5-(bromomethyl)-2-chlorobenzoate
Overview
Description
“Methyl 5-(bromomethyl)-2-chlorobenzoate” is a chemical compound. However, there is limited information available about this specific compound12. It’s important to note that the compound’s properties and characteristics can be influenced by its molecular structure and the presence of functional groups.
Synthesis Analysis
Unfortunately, I couldn’t find specific information on the synthesis of “Methyl 5-(bromomethyl)-2-chlorobenzoate”. However, bromomethylation is a common reaction in organic chemistry, often involving the use of brominating agents3. It’s worth noting that the exact synthesis process can vary depending on the specific reactants and conditions used456.Molecular Structure Analysis
The molecular structure of a compound determines its physical and chemical properties. Unfortunately, I couldn’t find specific information on the molecular structure of "Methyl 5-(bromomethyl)-2-chlorobenzoate"789.Chemical Reactions Analysis
The chemical reactions of “Methyl 5-(bromomethyl)-2-chlorobenzoate” would depend on its molecular structure and the conditions under which the reactions occur. Unfortunately, I couldn’t find specific information on the chemical reactions of this compound310.Physical And Chemical Properties Analysis
The physical and chemical properties of a compound are determined by its molecular structure. Unfortunately, I couldn’t find specific information on the physical and chemical properties of "Methyl 5-(bromomethyl)-2-chlorobenzoate"2141516.Scientific Research Applications
-
Methyl 4-(bromomethyl)benzoate
- Application: This compound is used in the preparation of potential anti-HIV agents . It is also used as a catalyst for rearrangement of benzylthiothiazoline derivatives in the preparation of aldose reductase inhibitors .
- Method: The specific methods of application or experimental procedures would depend on the context of the research. Typically, this compound would be used in a reaction with other compounds to create a new molecule with potential anti-HIV properties .
- Results: The outcomes of these studies are not specified in the source, but the implication is that the resulting compounds could have potential as anti-HIV agents .
-
- Application: This compound is often used as a reagent in organic synthesis .
- Method: The specific methods of application or experimental procedures would depend on the context of the research. Typically, this compound would be used in a reaction with other compounds to create a new molecule .
- Results: The outcomes of these studies are not specified in the source, but the implication is that the resulting compounds could have potential in various fields of chemistry .
Safety And Hazards
The safety and hazards associated with a compound depend on its physical and chemical properties. Unfortunately, I couldn’t find specific information on the safety and hazards of "Methyl 5-(bromomethyl)-2-chlorobenzoate"17151.
Future Directions
The future directions for research on “Methyl 5-(bromomethyl)-2-chlorobenzoate” could include further investigation into its synthesis, molecular structure, chemical reactions, mechanism of action, physical and chemical properties, and safety and hazards1819.
Please note that this analysis is based on the limited information available and may not be comprehensive. For more detailed information, please refer to scientific literature or consult with a chemical expert.
properties
IUPAC Name |
methyl 5-(bromomethyl)-2-chlorobenzoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8BrClO2/c1-13-9(12)7-4-6(5-10)2-3-8(7)11/h2-4H,5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CATAJHNFXWLJRA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=CC(=C1)CBr)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8BrClO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.51 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 5-(bromomethyl)-2-chlorobenzoate |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.